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Compound of Interest

Compound Name: 2-Methoxy-4-(2-nitrovinyl)phenol

Cat. No.: B116942

Application Note and Protocol: Henry
Condensation of Vanillin and Nitromethane

Introduction

The Henry reaction, or nitroaldol reaction, is a classic base-catalyzed carbon-carbon bond-
forming reaction between a nitroalkane and a carbonyl compound.[1][2][3] This reaction is a
valuable tool in organic synthesis for the formation of 3-nitro alcohols, which are versatile
intermediates that can be readily converted into other functional groups such as nitroalkenes,
amino alcohols, and a-hydroxy carboxylic acids.[1][4][5] This application note provides a
detailed experimental protocol for the Henry condensation of vanillin with nitromethane to
synthesize 1-(4-hydroxy-3-methoxyphenyl)-2-nitroethanol, which can be subsequently
dehydrated to the corresponding nitrostyrene. Various catalytic systems and reaction conditions
are presented to offer flexibility depending on available resources and desired outcomes.

Reaction Scheme

The overall reaction involves the condensation of vanillin (4-hydroxy-3-methoxybenzaldehyde)
with nitromethane in the presence of a base catalyst to form the 3-nitro alcohol, which can then
undergo dehydration to yield the nitrostyrene derivative.

Data Presentation: Comparison of Catalytic Systems
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The choice of catalyst and solvent system significantly influences the reaction's yield and

duration. Below is a summary of different reported methods for the Henry condensation of

vanillin and nitromethane.

Reactant
s Ratio .
. Temperat Reaction . Referenc
Catalyst Solvent (Vanillin: . Yield (%)
. ure (°C) Time
Nitrometh
ane)
n- 1:11 _
) Methanol Ambient 1-2 hours 54 [6]
Butylamine (molar)
Ethylenedi 1:1
) Ethanol 15-20 1 week 92 [7]
amine (molar)
Methylamin 1:15 Not Not Good
Methanol - - ) [8]
e (molar) specified specified yields
Ammonium ) ) 1:16 Not
Acetic Acid Reflux 2 hours -~ [8]
Acetate (molar) specified
Ammonium ] ) Not ) Not
Acetic Acid N 40-50 45 minutes N [7]
Acetate specified specified

Experimental Protocols

Below are detailed protocols for the Henry condensation of vanillin and nitromethane using

different catalytic systems.

Protocol 1: Using n-Butylamine as a Catalyst

This protocol is adapted from a procedure with a reported yield of 54%.[6]

o Materials:

o Vanillin (10 g)

o Nitromethane (3.4 mL)
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[e]

Methanol (~15 mL)

o

n-Butylamine (0.50 g)

[¢]

0.1 M Hydrochloric acid

Distilled water

[¢]

e Procedure:

[e]

In a suitable flask, dissolve 10 g of vanillin in approximately 10 mL of methanol.
o Add 3.4 mL of nitromethane to the solution and swirl to mix.
o Add 0.50 g of n-butylamine to the mixture. The solution will turn yellow and then red.

o Cap the flask and allow the mixture to stand at room temperature for 1-2 hours, during
which a solid red mass will form.[6]

o Break up the solid mass and add 5 mL of methanol.
o Filter the solid using a Buchner funnel and wash with approximately 100 mL of 0.1 M HCI.
o Recrystallize the crude product from hot methanol (~150 mL).
o Filter the crystals, wash with cold 0.1 M HCI, followed by cold distilled water.
o Air-dry the final product.
Protocol 2: Using Ethylenediamine as a Catalyst
This protocol is reported to have a high yield of 92%.[7]
e Materials:
o Vanillin (5 g)

o Nitromethane (2 g)
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o Ethanol (5 mL)

o Ethylenediamine (2 drops)

e Procedure:

o

Combine 5 g of vanillin, 2 g of nitromethane, and 5 mL of ethanol in a flask.

[¢]

Add 2 drops of ethylenediamine to the mixture.

Allow the mixture to stand in the dark at 15-20°C for one week.

[e]

[e]

Yellow crystals of the product will separate out.

o Filter the crystals and wash with a small amount of cold ethanol.
Protocol 3: Microwave-Assisted Synthesis using Ammonium Acetate
This method utilizes microwave irradiation to accelerate the reaction.[9]
e Materials:

o Vanillin (5 g)

[¢]

Nitroethane (can be substituted with nitromethane, adjust stoichiometry)

[¢]

Anhydrous ammonium acetate (2 g)

[e]

Glacial acetic acid (10 mL)
o Ice

Cold water

[¢]

e Procedure:

o Ina 100 mL flask, combine 5 g of vanillin and the stoichiometric equivalent of
nitromethane.
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o Add 2 g of anhydrous ammonium acetate, followed by 10 mL of glacial acetic acid.
o Cover the flask and place it in a microwave oven.

o Microwave in short bursts at low power (e.g., 100 W), ensuring the liquid gets hot but does
not boil.[9]

o Continue for a total microwave exposure time of about 7 minutes over a 30-minute period.
o Allow the reaction mixture to cool slightly, then pour it over 35 g of ice in a beaker.

o Stir the mixture well and rinse the reaction flask with 10 mL of cold water, adding the rinse
to the beaker.

o The product should crystallize as a yellow precipitate.
o Filter the precipitate and wash with cold water.

Mandatory Visualization

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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